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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Pigment
Red 4 against other common azo pigments. The information presented is supported by
available experimental data to assist researchers, scientists, and drug development
professionals in making informed decisions for their specific applications.

Executive Summary

Pigment Red 4 (C.1. 12085) is a monoazo pigment that offers a balance of vibrant color and
cost-effectiveness. However, its performance, particularly in terms of lightfastness and heat
stability, varies when compared to other azo pigments. This guide delves into a comparative
analysis of Pigment Red 4 against other selected azo pigments, namely Pigment Red 3,
Pigment Red 5, Pigment Red 112, and Pigment Orange 5. The selection of a suitable pigment
is critical in many applications, from industrial coatings to specialized use in research and
development, where performance attributes directly impact the final product's quality and
stability. For professionals in drug development, understanding the metabolic fate and potential
toxicity of these compounds is of paramount importance.

Comparative Performance Data

The following tables summarize the key performance indicators of Pigment Red 4 and other
selected azo pigments based on available data. The rating scales are based on industry
standards, where a higher number generally indicates better performance.
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Table 1: General and Physical Properties

Pigment Pigment Pigment Pigment Pigment
Property

Red 4 Red 3 Red 5 Red 112 Orange 5

Pigment Red Pigment Red Pigment Red Pigment Red Pigment
C.l. Name

4 3 5 112 Orange 5
C.l. Number 12085 12120 12490 12370 12075
Chemical

Monoazo Monoazo Naphthol AS Monoazo Monoazo
Class
Molecular C16H10CIN3O C30H31CIN4O C24H16CI3N3

C17H13N30s3 Ci16H10N4Os
Formula 3 7S O2
] ] ] Bright )

Yellowish Yellowish Yellowish ] Reddish
Shade Yellowish

Red Red Red Orange

Red
Table 2: Lightfastness and Heat Stability

Performanc Pigment Pigment Pigment Pigment Pigment
e Metric Red 4 Red 3 Red 5 Red 112 Orange 5
Lightfastness
(Blue Wool 4-5[1] 6[2] 7-8[3] 7-8[4] 7-8[5][6]
Scale, 1-8)
Heat
Resistance 140[1] 160[7] 200[3] 170[4] 150[5][6]
4

Table 3: Chemical Resistance and Fastness Properties (Scale 1-5, 5=Excellent)
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Resistance Pigment Pigment Pigment Pigment Pigment
To Red 4 Red 3 Red 5 Red 112 Orange 5
Water 5[1] 47] - 4[4] 5[5]

Acid 4-5[1] 4121171 5[3] 4[4] 4[5][6]
Alkali 4-5[1] 3[7] 53] 4[4] 4[5][6]

oil 2-3[1] 5[7] - 4[4] 4[5]
Alcohol 4[1] 42] - 4[4] 4[6]
Bleeding - 42 43] - 4[6]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reliability. The primary methods for assessing key performance indicators are

outlined below.

Lightfastness Testing (ISO 105-B02)

Lightfastness is a measure of a pigment's ability to resist fading or changing color upon
exposure to light. The ISO 105-B02 standard is a widely accepted method for this evaluation.[8]

[9]
Methodology:

o Sample Preparation: The pigment is dispersed in a suitable medium (e.g., paint, ink, or
plastic) and applied to a substrate.

o Exposure: The prepared samples are exposed to a xenon arc lamp, which simulates the
spectral distribution of natural daylight.[2][10] The exposure is conducted under controlled
conditions of temperature and humidity.

o Evaluation: The change in color of the exposed sample is compared against a set of
standardized blue wool references (rated 1 to 8, with 8 being the most lightfast). The
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lightfastness rating is determined by identifying which blue wool reference shows a similar
degree of fading.[11]

Exposure Evaluation

Assign Lightfastness
Rating (1-8)

. Xenon Arc Lamp Exposure Comparison to
Sample Preparation (Controlled Temp & Humidity) Blue Wool Standards

Pigment Dispersion

Click to download full resolution via product page

Experimental Workflow for Lightfastness Testing (ISO 105-B02).

Heat Stability Testing (EN 12877)

Heat stability is crucial for pigments used in applications involving high-temperature processing,
such as plastics. The EN 12877 standard provides a methodology for determining the color
stability of pigments in plastics at elevated temperatures.[5]

Methodology:

o Compounding: The pigment is mixed with a specific polymer (e.g., PVC, HDPE) at a defined
concentration.

e Processing: The mixture is processed at a series of increasing temperatures using
equipment such as a two-roll mill or an injection molding machine.

» Evaluation: The color of the processed samples at each temperature is compared to a
reference sample processed at a lower temperature. The heat stability is reported as the
maximum temperature at which no significant color change occurs.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.intertekinform.com/preview/609203123832.pdf?sku=867959_saig_nsai_nsai_2802667
https://www.benchchem.com/product/b1669069?utm_src=pdf-body-img
https://standards.iteh.ai/catalog/standards/cen/398c5157-e9ce-46eb-b0e8-c807eab91876/en-12877-3-1999
https://www.en.focuspigment.com/app-cms/newsdetail.html?id=401827972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Processing Evaluation

Colorimetric Comparison
of Samples

Sample Preparation

Pigment & Polymer
Compounding

Processing at
Increasing Temperatures
(e.g., Injection Molding)

Determine Max Temperature
with No Significant
Color Change
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Experimental Workflow for Heat Stability Testing (EN 12877).

Toxicological Considerations for Drug Development
Professionals

Azo pigments, while generally considered to have low acute toxicity due to their insolubility, can
undergo metabolic processes that release potentially harmful aromatic amines. This is a critical
consideration for applications in or related to pharmaceuticals and consumer products.

Metabolic Pathway of Pigment Red 4

The primary metabolic pathway for azo compounds involves the reductive cleavage of the azo
bond (-N=N-). This reaction is primarily carried out by azoreductases produced by the
anaerobic bacteria of the human intestinal microbiota.[1]

For Pigment Red 4, this metabolic cleavage is expected to yield two primary metabolites: 2-
chloro-4-nitroaniline and 1-amino-2-naphthol. Of particular toxicological interest is 2-chloro-4-
nitroaniline, which has been shown to induce cellular damage in rat hepatocytes.[1]
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Inferred Metabolic Pathway of Pigment Red 4 in the Human Gut.

Conclusion

Pigment Red 4 is a versatile pigment with good performance in applications where exceptional
lightfastness and heat stability are not primary requirements. For indoor use and in applications
with limited exposure to high temperatures, it offers a cost-effective solution with vibrant color.

However, for applications demanding higher durability, such as automotive coatings or long-
lasting outdoor signage, other azo pigments like Pigment Red 5 and Pigment Red 112, or even
pigments from other chemical classes, may be more suitable due to their superior lightfastness
and heat resistance.

For researchers and professionals in drug development, the potential for metabolic activation of
azo pigments into toxic aromatic amines is a significant consideration. The inferred metabolic
pathway of Pigment Red 4 highlights the formation of 2-chloro-4-nitroaniline, a compound with
known hepatotoxicity. This underscores the importance of thorough toxicological assessment of
any colorant intended for use in products with potential for human ingestion or significant
dermal contact.

This guide serves as a starting point for comparing Pigment Red 4 with other azo pigments. It
is recommended that for critical applications, further in-house testing under specific formulation
and end-use conditions be conducted to ensure the chosen pigment meets all performance
and safety requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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